Cas no 1245642-58-3 (5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1))

• Product Name: 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1)
• CAS No: 1245642-58-3
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 5797310
• Update Time: 2025-06-23

5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1)
• 4-Chloro-5h,6h,7h,8h,9h-pyrimido[4,5-d]azepine hydrochloride

• MDL： MFCD11043226
• Inchi： 1S/C8H10ClN3.ClH/c9-8-6-1-3-10-4-2-7(6)11-5-12-8;/h5,10H,1-4H2;1H
• InChI Key： VTXAUOQJUYOUTQ-UHFFFAOYSA-N
• SMILES： ClC1N=CN=C2CCNCCC=12.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1)

Introduction to 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) (CAS No. 1245642-58-3)

5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) (CAS No. 1245642-58-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azepines and is characterized by its unique structural features and potential therapeutic applications. The compound's chemical structure includes a pyrimido[4,5-d]azepine core with a 4-chloro substitution and a tetrahydro configuration, further stabilized by a hydrochloride salt form.

The chemical structure of 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) is of particular interest due to its potential for modulating various biological processes. The presence of the chloro substituent at the 4-position and the tetrahydro configuration contribute to its unique pharmacological properties. These structural elements are crucial for its binding affinity to specific receptors and enzymes, making it a valuable candidate for drug development.

Recent research has highlighted the potential of 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) in several therapeutic areas. One notable area of focus is its activity as a neuroprotective agent. Studies have shown that this compound can effectively protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways and the reduction of inflammation.

In addition to its neuroprotective properties, 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) has also been investigated for its antitumor activity. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The specific molecular targets involved in these effects are currently under investigation but are believed to include key regulatory proteins such as p53 and Bcl-2.

The pharmacokinetic properties of 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, making it suitable for oral administration in clinical settings. Furthermore, the compound has demonstrated low toxicity in animal models, which is a critical factor for its safety profile.

One of the key challenges in the development of 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) is optimizing its drug delivery methods. Various formulations have been explored to enhance its stability and bioavailability. For instance, nanoparticle-based delivery systems have shown promise in improving the solubility and targeted delivery of the compound to specific tissues or organs. These advancements are crucial for translating preclinical findings into effective clinical treatments.

The clinical trials involving 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) are currently in progress to evaluate its safety and efficacy in human subjects. Early-phase trials have reported promising results with manageable side effects. The primary endpoints of these trials include assessing the compound's ability to improve cognitive function in patients with neurodegenerative diseases and its efficacy in reducing tumor burden in cancer patients.

In conclusion, 5H-Pyrimido[4,5-d]azepine, 4-chloro-6,7,8,9-tetrahydro-, hydrochloride (1:1) (CAS No. 1245642-58-3) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.